molecular formula C24H25N3O5S2 B2930704 2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-[4-(propan-2-yl)phenyl]thiophene-3-sulfonamide CAS No. 1105242-92-9

2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-[4-(propan-2-yl)phenyl]thiophene-3-sulfonamide

Cat. No.: B2930704
CAS No.: 1105242-92-9
M. Wt: 499.6
InChI Key: IXISCYZQEURUMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a thiophene-3-sulfonamide derivative featuring a 1,2,4-oxadiazole ring substituted with a 2,4-dimethoxyphenyl group at position 3 and an N-methyl-N-[4-(propan-2-yl)phenyl] moiety. Its molecular formula is C₂₅H₂₆N₄O₅S₂, with a molecular weight of 526.62 g/mol. The structural complexity arises from the integration of sulfonamide, oxadiazole, and aromatic substituents, which are common motifs in bioactive molecules targeting enzymes or receptors . The 2,4-dimethoxy substitution on the phenyl ring likely enhances solubility and modulates electronic properties, while the isopropyl group on the para-position of the N-methylphenyl moiety may influence steric interactions in biological systems .

Properties

IUPAC Name

2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-propan-2-ylphenyl)thiophene-3-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N3O5S2/c1-15(2)16-6-8-17(9-7-16)27(3)34(28,29)21-12-13-33-22(21)24-25-23(26-32-24)19-11-10-18(30-4)14-20(19)31-5/h6-15H,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IXISCYZQEURUMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=C(C=C(C=C4)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

499.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-[4-(propan-2-yl)phenyl]thiophene-3-sulfonamide is a synthetic organic molecule with potential biological activities. This article reviews its biological properties, including anticancer, anti-inflammatory, and antimicrobial activities, supported by various research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by:

  • Oxadiazole ring : Known for its diverse biological activities.
  • Thiophene moiety : Often associated with pharmacological properties.
  • Sulfonamide group : Contributes to its potential antibacterial effects.

Anticancer Activity

Recent studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, compounds similar to the one in focus have shown significant cytotoxic effects against various cancer cell lines. In a comparative study, derivatives exhibited IC50 values indicating their effectiveness against:

  • MCF-7 (breast cancer) : Compounds demonstrated IC50 values ranging from 6.2 µM to 43.4 µM .
  • HCT-116 (colon carcinoma) : Similar compounds showed promising results with IC50 values around 27.3 µM .
CompoundCell LineIC50 (µM)
47fHCT-1166.2
47eT47D43.4
47fT47D27.3

Anti-inflammatory Activity

The anti-inflammatory properties of oxadiazole derivatives have been documented in several studies. These compounds can inhibit pro-inflammatory cytokines, which are crucial in the pathogenesis of various inflammatory diseases. The mechanism often involves modulation of signaling pathways such as NF-kB and MAPK pathways.

Antimicrobial Activity

The sulfonamide component of the compound suggests potential antimicrobial properties. Research indicates that derivatives can exhibit activity against a range of bacteria and fungi:

  • Bacterial strains : Compounds have shown effectiveness comparable to standard antibiotics like chloramphenicol.
PathogenActivity Level
Staphylococcus aureusModerate
Escherichia coliHigh
Candida albicansModerate

Case Studies

  • Study on Anticancer Effects : A recent publication detailed the synthesis of oxadiazole derivatives and their screening against various cancer cell lines, revealing that certain modifications significantly enhance cytotoxicity .
  • Anti-inflammatory Mechanisms : Another study explored the anti-inflammatory mechanisms of oxadiazole derivatives, demonstrating their ability to reduce inflammation markers in vitro .

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparable Compounds

Compound Name Substituents on Oxadiazole Sulfonamide Substituents Aromatic Modifications Molecular Weight
Target Compound 2,4-dimethoxyphenyl N-methyl, 4-isopropylphenyl Thiophene core 526.62
N-(3-methoxyphenyl)-N-methyl-2-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}thiophene-3-sulfonamide 4-(methylsulfanyl)phenyl N-methyl, 3-methoxyphenyl Thiophene core 473.60
4-{[3-amino-6-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]amino}-N-substituted sulfonamides Chlorophenyl Varied (e.g., carbamimidoyl) Thienopyrimidinone fused ring ~500–550 (est.)
S-alkylated 1,2,4-triazoles [7–15] Halogenated phenyl 2,4-difluorophenyl Triazole-thione core 400–450 (est.)

Physicochemical Properties

Table 2: Spectral and Physical Data Comparison

Property Target Compound N-(3-methoxyphenyl)-... 1,2,4-Triazoles Thienopyrimidinones
IR ν(C=S) (cm⁻¹) Not reported 1247–1255 1243–1258 (hydrazinecarbothioamides) N/A
¹H-NMR Shifts Anticipated aromatic singlets (δ 3.8–4.0 for OCH₃) δ 3.85 (OCH₃) δ 7.2–8.1 (di-fluorophenyl) δ 6.5–7.5 (chlorophenyl)
Solubility Moderate (polar groups) Low (methylsulfanyl) Low (halogenated) Variable (depends on R-group)
  • The target compound’s 2,4-dimethoxy groups likely improve aqueous solubility compared to halogenated or alkylthio analogues .
  • Absence of C=O in IR spectra (as seen in ) would confirm successful oxadiazole cyclization.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.